Cas no 143245-96-9 (2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide)
2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-Hydroxyphenyl)ethyl]-[4-(N-maleimidomethyl)cyclohexyl]-carboxamide
- 4-[(2,5-dioxopyrrol-1-yl)methyl]-N-[2-(4-hydroxyphenyl)ethyl]cyclohexane-1-carboxamide
- [2-(4-Hydroxyphenyl)ethyl]- 4-(N-maleimidomethyl)cyclohexane-1-carboxamide
- 4469AH
- 2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide
-
- MDL: MFCD00467996
- Inchi: 1S/C20H24N2O4/c23-17-7-3-14(4-8-17)11-12-21-20(26)16-5-1-15(2-6-16)13-22-18(24)9-10-19(22)25/h3-4,7-10,15-16,23H,1-2,5-6,11-13H2,(H,21,26)
- InChI Key: PZGLHUJXUJVZDW-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CN2C(C=CC2=O)=O)CC1)NCCC1C=CC(=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 540
- XLogP3: 1.8
- Topological Polar Surface Area: 86.7
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 632.9±38.0 °C at 760 mmHg
- Flash Point: 336.6±26.8 °C
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H135265-1mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide |
143245-96-9 | 1mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H135265-5mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide |
143245-96-9 | 5mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | BII104-50mg |
[2-(4-Hydroxyphenyl)ethyl]-[4-(N-maleimidomethyl)cyclohexyl]-carboxamide |
143245-96-9 | 50mg |
£75.00 | 2023-09-02 | ||
| abcr | AB510001-50 mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 50mg |
€156.30 | 2023-06-14 | ||
| abcr | AB510001-100 mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 100mg |
€226.30 | 2023-06-14 | ||
| abcr | AB510001-250 mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 250mg |
€458.30 | 2023-06-14 | ||
| abcr | AB510001-1 g |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 1g |
€1530.30 | 2023-06-14 | ||
| abcr | AB510001-50mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 50mg |
€156.30 | 2025-04-21 | ||
| abcr | AB510001-100mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 100mg |
€226.30 | 2025-04-21 | ||
| abcr | AB510001-250mg |
[2-(4-Hydroxyphenyl)ethyl]- 4-(n-maleimidomethyl)cyclohexane-1-carboxamide; . |
143245-96-9 | 250mg |
€458.30 | 2025-04-21 |
2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide
Compound CAS No. 143245-96-9: 2-(4-Hydroxyphenyl)ethyl-4-(N-maleimidomethyl)cyclohexane-1-carboxamide
The compound 2-(4-Hydroxyphenyl)ethyl-4-(N-maleimidomethyl)cyclohexane-1-carboxamide, identified by the CAS number 143245-96-9, is a complex organic molecule with significant potential in various fields, including drug delivery systems, polymer chemistry, and bioconjugation. This compound is characterized by its unique structure, which combines a hydroxyl group attached to a phenyl ring, a cyclohexane ring with a maleimido group, and a carboxamide functional group. The combination of these functional groups makes it versatile for applications in both academic research and industrial settings.
Recent studies have highlighted the importance of maleimido-containing compounds in bioconjugation reactions. The maleimido group in this compound serves as a reactive site for thiol-containing biomolecules, such as proteins and peptides, enabling the formation of stable amide bonds. This property has been exploited in the development of targeted drug delivery systems, where the compound can be conjugated with therapeutic agents to enhance their specificity and efficacy. For instance, researchers have demonstrated the use of similar maleimido-containing compounds in the creation of antibody-drug conjugates (ADCs), which are increasingly being used in cancer therapy due to their ability to deliver cytotoxic drugs directly to tumor cells.
The hydroxyl group present in the 4-hydroxyphenyl moiety of this compound adds another layer of functionality. Hydroxyl groups are known for their ability to participate in hydrogen bonding, which can influence the solubility and stability of the compound. Additionally, the hydroxyl group can serve as a site for further chemical modifications, such as esterification or etherification, allowing for the creation of derivatives with tailored properties. This makes the compound an attractive candidate for use in polymer synthesis, where controlled surface properties are essential for applications like drug delivery and tissue engineering.
The cyclohexane ring in this compound contributes to its structural rigidity and stability. The ring's conformation can influence the overall geometry of the molecule, potentially affecting its interactions with other molecules. This structural feature has been leveraged in studies exploring the use of this compound as a building block for constructing advanced materials with specific mechanical or electronic properties. For example, researchers have investigated its potential as a component in self-healing polymers, where its ability to form reversible bonds could lead to materials with enhanced durability and longevity.
From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of maleic anhydride with an amine-containing precursor to introduce the maleimido group. Subsequent steps may include Friedel-Crafts alkylation or other methods to introduce the hydroxylphenyl and cyclohexane moieties. The synthesis process requires careful control over reaction conditions to ensure high yields and purity, which are critical for applications requiring precise molecular structures.
In terms of toxicity and biocompatibility, recent studies have focused on evaluating this compound's safety profile for biomedical applications. Initial findings suggest that it exhibits low cytotoxicity under physiological conditions, making it suitable for use in biological systems. However, further studies are needed to fully understand its long-term effects and potential for bioaccumulation.
Looking ahead, the versatility of this compound opens up numerous opportunities for innovation across various industries. Its ability to serve as both a reactive platform for bioconjugation and a structural component in advanced materials positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing technological and therapeutic solutions.
143245-96-9 (2-(4-Hydroxyphenyl)ethyl- 4-(N -maleimidomethyl)cyclohexane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)